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Compound of Interest

Compound Name: sodium oxalic acid

Cat. No.: B148030 Get Quote

Essential Safety and Handling Guide for Sodium
Oxalate
This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling sodium oxalate. It offers

step-by-step procedural guidance for safe operations and disposal, ensuring a secure

laboratory environment.

Sodium oxalate (Na₂C₂O₄) is a chemical compound that requires careful handling due to its

potential health hazards. It is harmful if swallowed or if it comes into contact with the skin and

may cause eye irritation.[1][2][3] Adherence to proper safety measures is crucial to minimize

risk.

Hazard Identification and Classification
Hazard Classification Description

Acute Oral Toxicity Category 4 - Harmful if swallowed.[2][3]

Acute Dermal Toxicity Category 4 - Harmful in contact with skin.[2][3]

Eye Irritation Category 2 - Causes eye irritation.[2]

Aquatic Hazard (Acute) Category 3 - Harmful to aquatic life.[1]
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Exposure Limits and Toxicological Data
While specific occupational exposure limits for sodium oxalate have not been established by

major regulatory bodies, the exposure limits for "Particulates Not Otherwise Regulated"

(PNOR) or general dust should be observed.[4]

Parameter Value Species

TWA (Time-Weighted Average)

for dust
10 mg/m³ N/A

LD50 Oral (Lethal Dose, 50%) 11160 mg/kg Rat[5][6]

LD50 Oral (Lethal Dose, 50%) 5094 mg/kg Mouse[6]

Operational Plan: Handling and Storage
A systematic approach to handling and storage is critical for safety. This involves using

appropriate engineering controls and personal protective equipment (PPE).

Engineering Controls
Ventilation: Always handle sodium oxalate in a well-ventilated area.[2][5][7][8] A certified

chemical fume hood[1] or a local exhaust ventilation system is required to minimize dust

generation and inhalation.

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling sodium oxalate:
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PPE Category Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or splash-resistant

safety goggles. A face shield

may also be required.[4][8]

Protects against dust particles

and potential splashes.

Skin Protection

Chemical-resistant gloves

(e.g., PVC) and a full-length

lab coat or protective suit.[1][8]

Prevents skin contact, which

can be harmful.[1]

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., P95 or P2

filter) is necessary when dust

is generated or if ventilation is

inadequate.[2][8]

Prevents inhalation of harmful

dust particles.[5]

Footwear
Closed-toe shoes, with safety

footwear recommended.[9]
Protects feet from spills.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all engineering controls are operational. Read the

Safety Data Sheet (SDS) thoroughly.

Donning PPE: Put on all required PPE as listed in the table above. Inspect gloves for any

damage before use.[1][8]

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to control dust.[1] Avoid any actions that could generate dust.[2][4][5]

During Use: Avoid contact with skin, eyes, and clothing.[2][7] Do not eat, drink, or smoke in

the work area.[1][7]

Post-Handling: Wash hands and face thoroughly with soap and water after handling is

complete.[1][3]

Doffing PPE: Remove PPE carefully, avoiding contact with the outer surfaces of

contaminated items. Dispose of single-use items like gloves properly.[1]
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Storage Requirements
Store in a tightly closed, original container.[1][2]

Keep the container in a cool, dry, and well-ventilated area.[2][7]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[5]

Emergency and Disposal Plans
Proper procedures for spills, first aid, and waste disposal are essential components of the

safety protocol.

Spill Cleanup Protocol
Evacuate and Secure: Evacuate the immediate area and restrict access.[4]

Ventilate: Ensure the area is well-ventilated.

Wear PPE: Wear the appropriate PPE, including respiratory protection, before entering the

spill area.[4]

Containment: Prevent the spill from entering drains.[1]

Cleanup: Carefully sweep up the dry material, avoiding dust generation.[2][5] Collect the

spilled substance in a suitable, clearly labeled container for disposal.[4][5]

Decontaminate: Clean the affected area thoroughly once the material has been removed.

First Aid Measures
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Exposure Route First Aid Procedure

Ingestion

Do NOT induce vomiting.[2] Rinse the mouth

with water and immediately call a physician or

poison control center.[1][4]

Skin Contact

Immediately remove all contaminated clothing.

[1] Wash the affected skin with plenty of soap

and water.[1][5] Seek medical attention if

irritation persists or if you feel unwell.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

[2] Remove contact lenses if present and easy

to do.[5] Get immediate medical attention.[2]

Inhalation

Move the person to fresh air.[5][6][9] If breathing

is difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.[6][9]

Disposal Plan
Waste Collection: All sodium oxalate waste and contaminated materials (e.g., gloves, wipes)

must be collected in a clearly labeled, sealed container.[5]

Regulations: Waste must be disposed of in accordance with all local, state, and federal

regulations.[1][7] Do not mix with other waste streams.[1]

Disposal Route: Dispose of the waste through an approved and licensed waste disposal

company.[1][2] Do not dispose of it down the drain.[1][8]

Workflow for Handling Sodium Oxalate
The following diagram illustrates the logical workflow for the safe handling and disposal of

sodium oxalate in a laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Phase

4. Emergency Procedures

Review Safety Data Sheet (SDS)

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Inspect & Don Required PPE
(Gloves, Goggles, Lab Coat)

Work Inside Fume Hood

Begin Work

Weigh & Transfer Material
(Minimize Dust)

Perform Procedure

Segregate Waste into
Labeled, Sealed Container

Complete Work

Clean Work Area
Store Waste for Pickup by

Approved Disposal Company

Doff & Dispose of PPE Properly

Wash Hands Thoroughly

Spill Occurs

Follow Spill Cleanup Protocol

Personal Exposure Occurs
(Skin, Eyes, Inhalation)

Administer First Aid
& Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of sodium oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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